Cas no 887577-09-5 (4-{6-methylimidazo1,2-apyridin-2-yl}aniline)

• Product Name: 4-{6-methylimidazo1,2-apyridin-2-yl}aniline
• CAS No: 887577-09-5
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 5860184
• Update Time: 2025-06-08

4-{6-methylimidazo1,2-apyridin-2-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(6-methylimidazo[1,2-a]pyridin-2-yl)-
• 4-{6-methylimidazo1,2-apyridin-2-yl}aniline

• Inchi： 1S/C14H13N3/c1-10-2-7-14-16-13(9-17(14)8-10)11-3-5-12(15)6-4-11/h2-9H,15H2,1H3
• InChI Key： MIEAWBUSJLPVKJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=CN3C(=N2)C=CC(C)=C3)C=C1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-{6-methylimidazo1,2-apyridin-2-yl}aniline

Comprehensive Overview of 4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS No. 887577-09-5)

4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS No. 887577-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic amine, characterized by its unique imidazo[1,2-a]pyridine core, serves as a versatile building block for drug discovery and advanced material synthesis. Its molecular structure combines an aromatic aniline group with a 6-methylimidazo[1,2-a]pyridine moiety, enabling diverse chemical modifications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad biological activities. Researchers have focused on CAS 887577-09-5 as a key intermediate for developing kinase inhibitors and GPCR-targeting therapeutics. The compound's aniline functional group allows for efficient cross-coupling reactions, making it invaluable in medicinal chemistry workflows. A 2023 study highlighted its role in optimizing drug-like properties through structure-activity relationship (SAR) studies.

The synthesis of 4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline typically involves palladium-catalyzed coupling reactions, with recent advancements focusing on greener catalytic systems. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting pharmaceutical industry standards. Stability studies demonstrate its robustness under various pH conditions, addressing a common query among formulation scientists.

Beyond pharmaceuticals, this compound shows promise in organic electronics. Its conjugated π-system enables applications in OLED materials, with patent literature revealing its use in hole-transport layers. The methyl substitution at the 6-position enhances thermal stability—a critical factor for device performance that aligns with current sustainable technology trends.

Quality control protocols for CAS 887577-09-5 emphasize HPLC purity analysis and residual solvent monitoring. Storage recommendations (-20°C under inert atmosphere) reflect industry best practices for preserving amino-functionalized heterocycles. Suppliers typically provide detailed COA (Certificate of Analysis) documentation, responding to regulatory requirements in major markets.

Emerging research explores the compound's potential in proteolysis-targeting chimeras (PROTACs), addressing the growing interest in targeted protein degradation therapies. Its dual functionality allows conjugation with E3 ligase ligands while maintaining drug-like permeability—a hot topic in 2024 drug development forums.

Environmental fate studies indicate 4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline undergoes rapid photodegradation in aqueous systems, addressing ecological safety concerns. Computational modeling predicts favorable ADME properties, with particular emphasis on blood-brain barrier penetration metrics frequently searched by neuropharmacology researchers.

The global market for imidazo[1,2-a]pyridine intermediates is projected to grow at 8.2% CAGR through 2028, driven by oncology and CNS drug pipelines. Custom synthesis services for CAS 887577-09-5 now offer isotope-labeled versions (13C, 15N) to meet the demand for pharmacokinetic tracer studies.

Recent patent analyses reveal innovative applications in fluorescent probes, leveraging the compound's intrinsic luminescence. This aligns with the booming diagnostics sector, where researchers frequently inquire about small-molecule imaging agents with modular conjugation sites.

Handling precautions for 4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline emphasize standard laboratory practices for amino compounds—use of gloves and eye protection remains essential. The compound's MSDS data shows lower toxicity compared to analogous aromatic amines, a safety advantage noted in green chemistry evaluations.

Academic interest continues to grow, with the compound featuring in over 30 PubMed-indexed publications since 2020. Its structure-activity relationship profiles are particularly scrutinized for antimicrobial applications, responding to the urgent need for novel antibiotic scaffolds.

Technical specifications often highlight the compound's solubility profile—soluble in DMSO and DMF but limited in aqueous buffers—a practical consideration frequently searched by bench scientists. Advanced purification techniques like preparative HPLC can achieve >99.5% purity for critical applications.

In summary, 4-{6-methylimidazo[1,2-a]pyridin-2-yl}aniline (CAS No. 887577-09-5) represents a multifaceted research chemical with expanding applications across therapeutic development and functional materials. Its balanced physicochemical properties and synthetic versatility position it as a valuable asset in modern chemical research and development.